Cas no 370074-36-5 (4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol)

• Product Name: 4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
• CAS No: 370074-36-5
• MF: C₁₄H₁₂BrN₃O
• MW: 318.168581962585
• MDL: MFCD01082642
• CID: 870319
• Update Time: 2026-04-29

4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenol
• 4-bromo-2-(5-pyridin-3-yl-4,5-dihydro-1H-pyrazol-3-yl)phenol(SALTDATA: FREE)
• 4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
• 4-bromo-6-(5-pyridin-3-ylpyrazolidin-3-ylidene)cyclohexa-2,4-dien-1-one
• 4-BROMO-2-(5-PYRIDIN-3-YL-4,5-DIHYDRO-1H-PYRAZOL-3-YL)PHENOL
• AC1OATEM
• AG-F-29506
• CTK4H7537

• MDL： MFCD01082642
• Inchi： InChI=1S/C14H12BrN3O/c15-10-3-4-14(19)11(6-10)13-7-12(17-18-13)9-2-1-5-16-8-9/h1-6,8,12,17,19H,7H2
• InChI Key： HBUPYBHSCCVWQN-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C2CC(=NN2)C3=C(C=CC(=C3)Br)O

Computed Properties

• Exact Mass: 317.01600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.51000
• LogP: 2.75280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol

Comprehensive Overview of 4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol (CAS No. 370074-36-5)

4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol (CAS No. 370074-36-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a phenol moiety with a pyrazoline ring and a pyridine substituent, making it a versatile intermediate for drug discovery and material science applications. Its unique architecture enables interactions with various biological targets, which is why researchers are increasingly exploring its potential in medicinal chemistry and biomolecular engineering.

The compound’s CAS number 370074-36-5 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Given the growing interest in heterocyclic compounds, this substance is often studied for its pharmacological properties, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its bromophenol segment also contributes to its reactivity, making it valuable in organic synthesis and catalysis.

In recent years, the demand for pyridine- and pyrazole-containing molecules has surged due to their prevalence in FDA-approved drugs. Researchers frequently search for "4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol uses" or "CAS 370074-36-5 applications" to uncover its role in drug design. Additionally, its potential in cancer therapy and neurodegenerative disease research aligns with trending topics in biomedical science.

From a synthetic perspective, the compound’s pyrazoline ring offers a scaffold for constructing bioactive molecules. Its phenolic hydroxyl group enhances solubility and binding affinity, which is critical for drug delivery systems. Laboratories often optimize its synthesis to improve yield and purity, addressing common queries like "how to synthesize 4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol" or "CAS 370074-36-5 synthesis methods."

Beyond pharmaceuticals, 4-bromo-2-[5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenol is investigated for its material science applications. Its aromatic and heterocyclic components make it a candidate for organic electronics and sensor technologies. This multidisciplinary relevance ensures its prominence in both academic and industrial research.

In conclusion, CAS No. 370074-36-5 represents a pivotal compound in modern chemistry, bridging gaps between drug development, organic synthesis, and advanced materials. Its structural complexity and functional diversity continue to inspire innovations across scientific disciplines.